Echinacea

• CAS RN: 129677-89-0
• Molecular Formula: C7H10N4

Description

Echinacea is a group of plants that are rich in antioxidants and may help support immunity. They’re available in several different forms, which vary in terms of recommended dosage. Echinacea, also called purple coneflower, is one of the most popular herbs worldwide. Native Americans have used it for centuries to treat various ailments. Today, it’s best known as an over-the-counter herbal remedy for the common cold or flu.

Molecular Structure Analysis

Echinacea species are well known for their chemistry, and several groups of constituents, including alkamides and caffeic acid derivatives, are considered important for activity. The distinct chemistry and bioactivity of different Echinacea species and organs can lead to interesting and diverse commercial opportunities.

Chemical Reactions Analysis

Studies of the chemistry of Echinacea species have focused on chemical constituent isolation and identification, chemical analysis of certain structural types between species, quality control of plant materials, bioactive screening, mechanistic studies, and methodology for the separation or enrichment of active components in extracts.

Physical And Chemical Properties Analysis

Echinacea products contain a variety of bioactive ingredients including echinacosides, caffeic acids, alkamides, polysaccharides, and glycoproteins. Though several echinacea products are standardized to the amount of echinacosides, there is no general consensus on the active component(s) of echinacea responsible for its purported medicinal properties.

Mechanism of Action

Various echinacea species including Echinacea purpurea, E. angustifolia, and E. pallida have been touted as “immune stimulants” by a number of investigators. Medicinal preparations using the root and above-ground parts of echinacea species have been the subject of in vitro, animal, and human studies to evaluate their possible mechanism(s), safety, and efficacy.

Safety and Hazards

For most adults, short-term oral use of echinacea is probably safe; the safety of long-term use is uncertain. Although some preliminary research has been done on the use of echinacea during pregnancy, the safety of using echinacea during pregnancy or while breastfeeding remains uncertain. The most common side effects of echinacea are digestive tract symptoms, such as nausea or stomach pain.

Future Directions

Bioreactors, genetic engineering, and controlled biotic or abiotic elicitation have the potential to significantly improve the yield, consistency, and overall quality of Echinacea products. Using these technologies, a variety of new applications for Echinacea can be realized, such as the use of seed oil and antimicrobial and immune-boosting feed additives for livestock.